![molecular formula C13H25ClN2O2 B3015347 Tert-butyl N-(6-azaspiro[3.5]nonan-9-yl)carbamate;hydrochloride CAS No. 2247107-77-1](/img/structure/B3015347.png)
Tert-butyl N-(6-azaspiro[3.5]nonan-9-yl)carbamate;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl N-(6-azaspiro[3.5]nonan-9-yl)carbamate;hydrochloride is a chemical compound with the CAS Number: 1369342-39-1 . It has a molecular weight of 240.35 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is tert-butyl 6-azaspiro[3.5]non-9-ylcarbamate . The InChI code for this compound is 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-5-8-14-9-13(10)6-4-7-13/h10,14H,4-9H2,1-3H3,(H,15,16) .Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 240.35 .Scientific Research Applications
Synthesis and Chemical Properties
- Tert-butyl N-(6-azaspiro[3.5]nonan-9-yl)carbamate hydrochloride has been explored in various chemical syntheses, providing a convenient entry point to novel compounds accessing chemical space complementary to piperidine ring systems (Meyers et al., 2009).
- It serves as an intermediate in the synthesis of molecules linked via bifurcated N—H⋯O hydrogen bond and C—X⋯O halogen bond involving the same carbonyl group, indicating its role in facilitating complex molecular interactions (Baillargeon et al., 2017).
Applications in Drug Discovery
- In the field of drug discovery, this compound has been used in the synthesis of 6-azaspiro[4.3]alkanes, innovative scaffolds for potential pharmaceutical applications (Chalyk et al., 2017).
- It has also been involved in the synthesis of intermediates like (R)-tert-butyl benzyl(1-((tert-butyldimethylsilyl)oxy)but-3-yn-2-yl)carbamate with potential cytotoxic activity against human carcinoma cell lines (Tang et al., 2014).
Methodology and Techniques
- The compound has been used in the development of new reagents like Boc-OASUD for introducing Boc protecting groups to amines, demonstrating its utility in improving synthetic methodologies (Rao et al., 2017).
- Its application extends to the preparation and reaction of compounds like tert-butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate in Diels-Alder reactions, showing its role in facilitating complex chemical transformations (Padwa et al., 2003).
Molecular Structure Analysis
- Studies involving NMR spectroscopy for assignment of absolute configuration of related compounds highlight its utility in molecular structure analysis (Jakubowska et al., 2013).
Biological Activity Studies
- It has been involved in the synthesis of compounds like (1RS,2RS,6RS)-2-(6-Amino-9H-purin-9-yl)-8-azaspiro[5.6]dodec-10-en-1-ol Dihydrochloride, which are synthesized for their potential biological activities (Iusupov et al., 2022).
Safety and Hazards
This compound is associated with several hazard statements including H315, H318, and H335 . Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, and P501 . The compound is labeled with the signal word “Danger” and is associated with the GHS05 and GHS07 pictograms .
Properties
IUPAC Name |
tert-butyl N-(6-azaspiro[3.5]nonan-9-yl)carbamate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O2.ClH/c1-12(2,3)17-11(16)15-10-5-8-14-9-13(10)6-4-7-13;/h10,14H,4-9H2,1-3H3,(H,15,16);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJBUOWAQUUFCMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCNCC12CCC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.